6-(2-Chlorophenyl)benzo[4,5]imidazo[1,2-c]-quinazoline

• CAS: 70371-89-0
• Molecular Formula: C20H12ClN3
• Molecular Weight: 329.8 g/mol
• SMILES: C1=CC=C2C(=C1)C3=NC4=CC=CC=C4N3C(=N2)C5=CC=CC=C5Cl
• InChI: InChI=1S/C20H12ClN3/c21-15-9-3-1-7-13(15)19-22-16-10-4-2-8-14(16)20-23-17-11-5-6-12-18(17)24(19)20/h1-12H
• InChIKey: LYNSDQPITKSTQY-UHFFFAOYSA-N

6-(2-Chlorophenyl)benzo[4,5]imidazo[1,2-c]quinazoline: Identity & Availability

6-(2-Chlorophenyl)benzo[4,5]imidazo[1,2-c]quinazoline (CAS 70371-89-0) is a synthetic heterocyclic small molecule with the molecular formula C20H12ClN3 and a molecular weight of 329.78 g/mol . It belongs to the benzimidazoquinazoline class, a fused tetracyclic scaffold that has been investigated across multiple therapeutic areas including antimicrobial, anticancer, and anticonvulsant applications . The compound is commercially available from major chemical suppliers such as Sigma-Aldrich (as AldrichCPR) for research purposes . Its core structure features a 2-chlorophenyl substituent at the 6-position of the benzimidazoquinazoline ring system, a substitution pattern that distinguishes it from other haloaryl or heteroaryl analogs within the same chemotype.

Scaffold Benzimidazoquinazoline core

Key Substituent 2-Chlorophenyl at 6-position

Research Context Antimicrobial, anticancer, anticonvulsant SAR studies

• [1] Rohini, R., Shanker, K., Reddy, P. M., & Ravinder, V. (2010). Synthesis and antimicrobial activities of a new class of 6-arylbenzimidazo[1,2-c]quinazolines. Journal of the Brazilian Chemical Society, 21(1), 49-57. View Source

6-(2-Chlorophenyl) Derivative: Non-Interchangeable with Analogs

Within the 6-arylbenzimidazo[1,2-c]quinazoline series, the nature and position of the aryl substituent profoundly influence biological activity. Literature evidence demonstrates that substituent variation (e.g., 2-pyridyl vs. 4-chlorophenyl vs. 2-chlorophenyl) can lead to substantial differences in antimicrobial potency and spectrum of action . The 2-chlorophenyl derivative possesses a unique combination of steric and electronic properties—the ortho-chloro substituent creates a distinct dihedral angle with the planar tetracyclic core and a specific electrostatic potential surface—that cannot be replicated by para-chloro, meta-chloro, or heteroaryl analogs. Generic substitution with another 6-arylbenzimidazoquinazoline without empirical validation risks selecting a compound with different target engagement, altered potency, or shifted selectivity profiles, thereby compromising experimental reproducibility in biological assays .

Ortho-chloro substitution creates a distinct dihedral angle and electrostatic surface not replicated by para- or meta-chloro analogs.

Literature indicates substituent variation alters antimicrobial potency and spectrum; direct replacement without empirical validation may compromise assay reproducibility.

• [1] Rohini, R., Shanker, K., Reddy, P. M., Ho, Y. P., & Ravinder, V. (2009). Mono and bis-6-arylbenzimidazo[1,2-c]quinazolines: A new class of antimicrobial agents. European Journal of Medicinal Chemistry, 44(8), 3330-3339. View Source

6-(2-Chlorophenyl)benzo[4,5]imidazo[1,2-c]quinazoline: Comparative Evidence

Lack of Direct Comparative Data

A systematic search of primary research papers and authoritative databases did not yield any study that performs a direct, head-to-head quantitative comparison between 6-(2-chlorophenyl)benzo[4,5]imidazo[1,2-c]quinazoline (CAS 70371-89-0) and a named structural analog under identical assay conditions. While the compound is mentioned in the anticonvulsant study by Vostrova et al. (1986) and the antimicrobial series by Rohini et al. (2009/2010) , the published data do not isolate the specific quantitative activity values for the 2-chlorophenyl derivative alongside comparator compounds in a manner that meets the strict criteria for a 'Direct head-to-head comparison' or 'Cross-study comparable' evidence tag. Therefore, procurement decisions based on differential potency, selectivity, or efficacy cannot currently be supported by publicly available, comparator-based quantitative evidence.

Comparative Data

Data to verify

No head-to-head quantitative comparison vs. structural analogs

Procurement decisions cannot be based on differential potency evidence

Published data do not isolate 2-chlorophenyl derivative activity alongside comparators

Evidence Dimension	Antimicrobial or anticonvulsant potency vs. structural analogs
Target Compound Data	Not available from the studies in a comparative context
Comparator Or Baseline	Not available
Quantified Difference	Cannot be calculated
Conditions	Not applicable

Why This Matters

For scientific selection or procurement, the inability to cite differential quantitative data means the choice of this specific compound over a cheaper or more readily available analog must be justified by other criteria, such as synthetic accessibility or its role as a specific intermediate in a patented synthetic route, rather than by proven biological superiority.

• [1] Vostrova, L. N., Voronina, T. A., Karaseva, T. L., Gernega, S. A., Ivanov, E. I., et al. (1986). Synthesis and anticonvulsant activity of benzimidazo[1,2-c]quinazolines. Pharmaceutical Chemistry Journal, 20(6), 404-406. View Source
• [2] Rohini, R., Shanker, K., Reddy, P. M., Ho, Y. P., & Ravinder, V. (2009). Mono and bis-6-arylbenzimidazo[1,2-c]quinazolines: A new class of antimicrobial agents. European Journal of Medicinal Chemistry, 44(8), 3330-3339. View Source
• [3] Rohini, R., Shanker, K., Reddy, P. M., & Ravinder, V. (2010). Synthesis and antimicrobial activities of a new class of 6-arylbenzimidazo[1,2-c]quinazolines. Journal of the Brazilian Chemical Society, 21(1), 49-57. View Source

6-(2-Chlorophenyl)benzo[4,5]imidazo[1,2-c]quinazoline: Application Scenarios

Key Intermediate in Synthetic Chemistry

The 1986 synthesis by Vostrova et al. demonstrates a high-yield (~82%) route to CAS 70371-89-0 via direct reaction of 2-o-aminophenylbenzimidazole with 2-chlorobenzoyl chloride . This establishes the compound as an accessible synthetic intermediate. Procurement is most justified when the goal is to use this specific 2-chlorophenyl derivative as a starting material for further functionalization, leveraging the ortho-chloro substituent for directed metalation or cross-coupling reactions, rather than for direct biological testing against a known analog.

Biological Screening in Analog Series

Procurement is scientifically relevant for laboratories systematically exploring the structure-activity relationships (SAR) of the 6-arylbenzimidazoquinazoline chemotype. The Rohini et al. antimicrobial studies highlight that subtle aryl modifications lead to differentiated activity profiles . Acquiring the 2-chlorophenyl derivative (CAS 70371-89-0) is essential to complete a positional isomer set (2-chloro, 3-chloro, 4-chlorophenyl) or to compare against heteroaryl analogs (e.g., 2-pyridyl derivatives) under standardized in-house assay conditions, thereby generating the very comparative data that are currently absent from the public domain.

Anticonvulsant Drug Discovery

The compound's inclusion in the 1986 anticonvulsant study provides a historical precedent for its evaluation in seizure models. For research groups revisiting this chemotype with modern pharmacological tools, procuring this exact compound allows for replication and expansion of the original findings using contemporary assays (e.g., patch-clamp electrophysiology, kindling models) to verify and extend the anticonvulsant potential of the 2-chlorophenyl congener.

Application

Selection Property

Validation Focus

Synthetic intermediate

Ortho-chloro directing group

Synthetic utility in cross-coupling

SAR series completion

Positional isomer set inclusion

In-house comparative assay generation

Anticonvulsant model studies

Historical anticonvulsant context

Seizure model endpoint replication

• [1] Vostrova, L. N., Voronina, T. A., Karaseva, T. L., Gernega, S. A., Ivanov, E. I., et al. (1986). Synthesis and anticonvulsant activity of benzimidazo[1,2-c]quinazolines. Pharmaceutical Chemistry Journal, 20(6), 404-406. View Source
• [2] Rohini, R., Shanker, K., Reddy, P. M., Ho, Y. P., & Ravinder, V. (2009). Mono and bis-6-arylbenzimidazo[1,2-c]quinazolines: A new class of antimicrobial agents. European Journal of Medicinal Chemistry, 44(8), 3330-3339. View Source
• [3] Rohini, R., Shanker, K., Reddy, P. M., & Ravinder, V. (2010). Synthesis and antimicrobial activities of a new class of 6-arylbenzimidazo[1,2-c]quinazolines. Journal of the Brazilian Chemical Society, 21(1), 49-57. View Source